Cas no 1365643-24-8 (1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene)

1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene structure
1365643-24-8 structure
Product Name:1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
CAS No:1365643-24-8
MF:C8H2BrF6NO2
MW:338.001402378082
CID:6644947
PubChem ID:89814653
Update Time:2024-05-28

1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1365643-24-8
    • SCHEMBL15271018
    • 1-bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
    • 2-Bromo-5-nitro-1,3-bis(trifluoromethyl)benzene
    • 1-bromo-4-nitro-2,6-bis(trifluoromethyl)benzene
    • 1-Bromo-4-nitro-2,6-bis-(trifluoromethyl)benzene
    • Inchi: 1S/C8H2BrF6NO2/c9-6-4(7(10,11)12)1-3(16(17)18)2-5(6)8(13,14)15/h1-2H
    • InChI Key: QTQZFSLNINYVFF-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 336.91731g/mol
  • Monoisotopic Mass: 336.91731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.8Ų
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